Cas no 2172430-37-2 (4-methyl-2-phenylbenzene-1-sulfonyl fluoride)

• Product Name: 4-methyl-2-phenylbenzene-1-sulfonyl fluoride
• CAS No: 2172430-37-2
• MF: C₁₃H₁₁FO₂S
• MW: 250.288645982742
• CID: 6369069
• PubChem ID: 165528504
• Update Time: 2025-05-20

4-methyl-2-phenylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-phenylbenzene-1-sulfonyl fluoride
• EN300-1457800
• 2172430-37-2

• Inchi： 1S/C13H11FO2S/c1-10-7-8-13(17(14,15)16)12(9-10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： RIXFEVJKKKJTPQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 250.04637893g/mol
• Monoisotopic Mass: 250.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-methyl-2-phenylbenzene-1-sulfonyl fluoride

4-Methyl-2-phenylbenzene-1-sulfonyl Fluoride: A Comprehensive Overview

4-Methyl-2-phenylbenzene-1-sulfonyl fluoride (CAS No. 2172430-37-2) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique molecular structure, which combines a sulfonyl fluoride group with a substituted benzene ring. The presence of the methyl and phenyl substituents on the benzene ring imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical syntheses.

The synthesis of 4-methyl-2-phenylbenzene-1-sulfonyl fluoride involves advanced methodologies that leverage the reactivity of sulfonyl chlorides and fluorides. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of phase-transfer catalysts and microwave-assisted synthesis to streamline the production process. These advancements not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with the growing demand for sustainable chemical practices.

One of the most promising applications of 4-methyl-2-phenylbenzene-1-sulfonyl fluoride lies in its role as an intermediate in drug discovery. The sulfonyl fluoride group is known for its ability to act as a bioisostere, offering potential for modulating pharmacokinetic properties such as solubility and bioavailability. Recent research has demonstrated its utility in designing inhibitors for kinase enzymes, which are critical targets in oncology and inflammatory diseases. The compound's ability to form stable covalent bonds with active site residues makes it a valuable tool in precision medicine.

In addition to its medicinal applications, 4-methyl-2-phenylbenzene-1-sulfonyl fluoride has found relevance in materials science. Its electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Studies have shown that incorporating this compound into polymer frameworks can enhance charge transport properties, paving the way for applications in flexible electronics and optoelectronic devices.

The physical and chemical properties of 4-methyl-2-phenylbenzene-1-sulfonyl fluoride have been extensively characterized using modern analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry. These studies provide insights into its molecular conformation, stability under various conditions, and reactivity towards nucleophiles. Understanding these properties is essential for optimizing its use in diverse chemical transformations.

Recent advancements in computationalchemistry have further deepened our understanding of 4-methyl-2-phenylbenzene-1-sulfonyl fluoride's behavior at the molecular level. Quantum mechanical calculations have been employed to predict its reactivity towards different nucleophiles, enabling rational design of synthetic pathways. Such computational approaches not only accelerate discovery but also reduce reliance on trial-and-error experimentation.

In conclusion, 4-methyl-2-phenylbenzene-1-sulfonyl fluoride (CAS No. 2172430